Cas no 1252847-52-1 (N-(4-bromo-2-fluorophenyl)-2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: N-(4-bromo-2-fluorophenyl)-2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 1252847-52-1
• MF: C₁₅H₁₁BrFN₃O₂S₂
• MW: 428.299143075943
• CID: 5397286
• Update Time: 2025-09-25

N-(4-bromo-2-fluorophenyl)-2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-2-fluorophenyl)-2-(3-methyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• N-(4-bromo-2-fluorophenyl)-2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

• Inchi： 1S/C15H11BrFN3O2S2/c1-20-14(22)13-11(4-5-23-13)19-15(20)24-7-12(21)18-10-3-2-8(16)6-9(10)17/h2-6H,7H2,1H3,(H,18,21)
• InChI Key： QCZPUEMTESZHNL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1F)(=O)CSC1N(C)C(=O)C2SC=CC=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(4-bromo-2-fluorophenyl)-2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

N-(4-Bromo-2-Fluorophenyl)-2-({3-Methyl-4-Oxo-3H,4H-Thieno[3,2-D]Pyrimidin-2-Yl}Sulfanyl)Acetamide (CAS No. 1252847-52-1): A Comprehensive Overview

The compound N-(4-bromo-2-fluorophenyl)-2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide, identified by the CAS registry number 1252847-52-1, represents a significant advancement in the field of heterocyclic chemistry. This molecule, with its complex structure and unique functional groups, has garnered attention for its potential applications in drug discovery and materials science. Recent studies have highlighted its role in modulating key biological pathways, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a thienopyrimidine core, which is a fused bicyclic system consisting of a thiophene and a pyrimidine ring. This core is further substituted with a methyl group at position 3 and an oxo group at position 4, contributing to its structural rigidity and electronic properties. The sulfanyl group attached to the acetamide moiety introduces additional sulfur-based interactions, which are crucial for its bioactivity. The presence of bromine and fluorine atoms on the phenyl ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for pharmacological studies.

Recent research has focused on the synthesis and characterization of this compound using advanced methodologies. For instance, Suzuki-Miyaura coupling reactions have been employed to introduce the bromo-fluoro phenyl group with high precision. The use of microwave-assisted synthesis has further optimized the reaction conditions, enabling faster production while maintaining product purity. These advancements underscore the importance of green chemistry principles in modern organic synthesis.

The pharmacological activity of CAS No. 1252847-52-1 has been extensively studied in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to inhibit key enzymes involved in cancer cell proliferation has positioned it as a promising candidate for anticancer therapy.

In terms of applications, this compound has shown potential in the development of novel drug delivery systems. Its unique physicochemical properties allow for controlled release profiles, enhancing therapeutic efficacy while minimizing side effects. Furthermore, its use as a building block in medicinal chemistry has facilitated the design of more complex molecules with enhanced bioavailability.

Looking ahead, ongoing research aims to elucidate the exact mechanism of action of this compound at the molecular level. Advanced computational techniques such as molecular docking and dynamics simulations are being utilized to predict binding affinities and optimize pharmacokinetic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials.

In conclusion, N-(4-bromo-2-fluorophenyl)-2-({3-methyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS No. 1252847-52-1) stands as a testament to the progress in heterocyclic chemistry and drug discovery. Its versatile structure and promising biological activities make it a valuable asset in both academic research and industrial applications.